Cas no 861575-42-0 (2-Cyclobutylpropan-1-ol)

• Product Name: 2-Cyclobutylpropan-1-ol
• CAS No: 861575-42-0
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD28098006
• CID: 4661812
• PubChem ID: 53997645
• Update Time: 2025-07-23

2-Cyclobutylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutylpropan-1-ol
• Z2372316587
• 2-Cyclobutylpropan-1-ol

• MDL： MFCD28098006
• Inchi： 1S/C7H14O/c1-6(5-8)7-3-2-4-7/h6-8H,2-5H2,1H3
• InChI Key： KXVVMLKYZIOIFO-UHFFFAOYSA-N
• SMILES： OCC(C)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 66.8
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 2-Cyclobutylpropan-1-ol

Latest Research Insights on 861575-42-0 and 2-Cyclobutylpropan-1-ol in Chemical Biology and Pharmaceutical Applications

The chemical compound with the CAS number 861575-42-0 and the product 2-Cyclobutylpropan-1-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, synthesis of novel therapeutic agents, and as intermediates in complex chemical reactions. This research brief aims to provide an up-to-date overview of the latest findings related to these compounds, highlighting their significance and potential impact on the industry.

Recent studies have focused on the synthesis and characterization of 861575-42-0, a compound that has shown promise in the development of new pharmaceutical agents. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and properties. The compound's unique chemical framework suggests potential utility in targeting specific biological pathways, making it a candidate for further investigation in drug design.

2-Cyclobutylpropan-1-ol, on the other hand, has been studied for its role as a versatile building block in organic synthesis. Its cyclobutyl group imparts rigidity to the molecule, which can be advantageous in the design of bioactive compounds with enhanced stability and selectivity. Recent publications have demonstrated its use in the synthesis of prostaglandin analogs and other biologically active molecules, underscoring its importance in medicinal chemistry.

One of the key findings in recent research is the potential synergistic effect of combining 861575-42-0 with 2-Cyclobutylpropan-1-ol in multi-step synthetic pathways. This approach has been shown to improve yield and efficiency in the production of complex molecules, which could have significant implications for large-scale pharmaceutical manufacturing. Computational modeling studies have further supported these findings, providing insights into the mechanistic details of these reactions.

In addition to synthetic applications, preliminary biological evaluations of these compounds have revealed interesting pharmacological properties. For instance, derivatives of 2-Cyclobutylpropan-1-ol have exhibited moderate activity against certain enzyme targets, suggesting potential therapeutic applications. However, further in vitro and in vivo studies are required to fully assess their efficacy and safety profiles.

The pharmaceutical industry's interest in these compounds is also reflected in recent patent filings, which highlight novel methods for their synthesis and application. These patents underscore the commercial potential of 861575-42-0 and 2-Cyclobutylpropan-1-ol, particularly in the development of next-generation therapeutics for diseases with high unmet medical needs.

Despite these promising developments, challenges remain in the optimization of synthetic routes and the scaling-up of production processes. Researchers are actively exploring greener and more sustainable methods for the synthesis of these compounds, aligning with the growing emphasis on environmentally friendly practices in the pharmaceutical industry.

In conclusion, the ongoing research on 861575-42-0 and 2-Cyclobutylpropan-1-ol demonstrates their growing importance in chemical biology and pharmaceutical sciences. Their unique structural features and versatile applications make them valuable tools in drug discovery and development. Future studies are expected to further elucidate their potential, paving the way for innovative therapeutic solutions.